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Compound of Interest

Compound Name: Carnosol

Cat. No.: B190744 Get Quote

Application Notes and Protocols for Carnosol in
Cell Culture
For Researchers, Scientists, and Drug Development Professionals

Introduction
Carnosol, a naturally occurring phenolic diterpene found in rosemary (Rosmarinus officinalis)

and sage (Salvia officinalis), has garnered significant attention for its potent antioxidant, anti-

inflammatory, and anti-cancer properties.[1][2][3] These biological activities are attributed to its

ability to modulate multiple deregulated signaling pathways, making it a promising compound

for therapeutic development.[1][2][4] This document provides detailed application notes and

standardized protocols for the preparation and use of carnosol stock solutions in cell culture

experiments to ensure reproducibility and accuracy in research findings.
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Property Value Reference

Molecular Formula C₂₀H₂₆O₄ [5]

Molecular Weight 330.4 g/mol [5][6]

Appearance Crystalline solid [5]

Storage (Solid) -20°C for ≥ 4 years [5]

Solubility of Carnosol
Carnosol exhibits poor solubility in aqueous solutions but is soluble in several organic

solvents.[5][7] The choice of solvent is critical for preparing a concentrated stock solution that

can be easily diluted to working concentrations in cell culture media.

Solvent Solubility Reference

Dimethyl Sulfoxide (DMSO)
~60-66 mg/mL (181.6-199.7

mM)
[3][8]

Dimethylformamide (DMF) ~35 mg/mL [5][7]

Ethanol ~8 mg/mL [5][7]

Ethanol:PBS (1:1, pH 7.2) ~0.5 mg/mL [5]

PBS (pH 7.2) < 30 µg/mL [5]

Note: Sonication is often recommended to aid in the dissolution of carnosol in DMSO.[8]

Typical Experimental Concentrations
The effective concentration of carnosol can vary significantly depending on the cell line and

the biological endpoint being investigated.
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Cell Line
Concentration
Range

Effect Reference

PC3 (Prostate

Cancer)
- G₂ cell cycle arrest [2]

B16/F10 (Melanoma) 5-10 µM
Inhibition of migration

and invasion
[2]

Raw 264.7

(Macrophages)
IC₅₀ ~9.4 µM

Reduction of LPS-

stimulated NO

production

[2]

HCT116 & SW480

(Colon Cancer)
10-100 µM Reduced cell viability [9]

BV-2 (Microglia) 2.5-25 µM

No significant effect

on viability at 10 µM

for 6h

[10]

Various Human

Cancer Lines

IC₅₀ ~5.5 µM (gastric

cancer)

Inhibition of

Ribosomal S6 Kinase

(RSK2)

[8]

Experimental Protocols
Protocol 1: Preparation of a 100 mM Carnosol Stock
Solution in DMSO
Materials:

Carnosol (crystalline solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional, but recommended)
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Calibrated pipette

Procedure:

Pre-weigh Carnosol: In a sterile environment (e.g., a biological safety cabinet), accurately

weigh out 3.304 mg of carnosol powder and place it into a sterile amber microcentrifuge

tube.

Solvent Addition: Add 100 µL of anhydrous DMSO to the tube containing the carnosol.

Dissolution: Tightly cap the tube and vortex vigorously for 1-2 minutes. If the carnosol does

not fully dissolve, sonicate the solution for 5-10 minutes.[8] Visually inspect the solution to

ensure there are no visible particles.

Sterilization (Optional): If required, the stock solution can be sterilized by passing it through a

0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

amber microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at

-20°C. For long-term storage, -80°C is recommended.[11]

Note on Stability: Carnosol is sensitive to light and temperature.[12][13] Always use amber

tubes and minimize exposure to light. Ethanolic solutions of carnosol have shown degradation

at room temperature and even at 4°C, with light accelerating this process.[12][14] While DMSO

provides better stability, it is crucial to store stock solutions properly. Aqueous solutions are not

recommended for storage for more than one day.[5]

Protocol 2: Preparation of Working Solutions for Cell
Treatment
Materials:

100 mM Carnosol stock solution in DMSO

Pre-warmed, complete cell culture medium

Sterile microcentrifuge tubes
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Calibrated pipettes

Procedure:

Thaw Stock Solution: Thaw an aliquot of the 100 mM carnosol stock solution at room

temperature, protected from light.

Serial Dilutions: Prepare a series of intermediate dilutions of the carnosol stock solution in

complete cell culture medium. It is crucial to perform serial dilutions to achieve the final

desired concentrations accurately.

Example for a 100 µM working solution: Add 1 µL of the 100 mM stock solution to 999 µL

of pre-warmed complete cell culture medium. Mix thoroughly by gentle pipetting.

Final DMSO Concentration: Ensure that the final concentration of DMSO in the cell culture

medium does not exceed a level that is toxic to the specific cell line being used, typically

below 0.1% or 0.2% (v/v).[9][15] Always include a vehicle control (medium with the same

final concentration of DMSO) in your experiments.

Cell Treatment: Remove the existing medium from the cells and replace it with the medium

containing the desired final concentration of carnosol.

Incubation: Incubate the cells for the desired experimental duration.
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Caption: Workflow for Carnosol Stock and Working Solution Preparation.
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Key Signaling Pathways Modulated by Carnosol
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Caption: Carnosol inhibits pro-inflammatory and pro-survival pathways while activating the

antioxidant Nrf2 pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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